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Furazolidone inhibits monoamine oxidase (MAO) enzymes in the body [1] [2]. MAO is responsible for

breaking down biogenic amines, such as tyramine, which is found in various foods and beverages [3] [4].

When MAO is inhibited, tyramine from the diet can cause an amplification of adrenergic activity, potentially

leading to a sudden and dangerous rise in blood pressure, known as the tyramine pressor response or a

hypertensive crisis [5] [3].

The diagram below illustrates this mechanism.
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Foods and Beverages to Restrict

Consuming foods and beverages high in tyramine while taking furazolidone can be dangerous. The

following table lists common items to avoid, as they can contain high levels of tyramine, especially when

aged, fermented, spoiled, or not freshly stored [6] [7] [3].
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Food/Beverage
Category

Specific Examples to Avoid

Cheeses Aged cheeses: Cheddar, Swiss, Parmesan, Blue cheese, Gorgonzola, Stilton,

Brie, Camembert, Gruyere, Edam, Feta [7]. (Fresh cheeses like cottage cheese,
ricotta, and cream cheese are generally safer) [7].

Meats & Fish Aged, cured, smoked, or processed meats: Dry sausage, salami, pepperoni,
bologna, bacon, corned beef [7] [8]. Smoked or pickled fish [7].

Alcoholic
Beverages

Beer (especially tap, home-brewed, or artisan), red wine, sherry, liqueurs [7] [8].

Other Foods &
Condiments

Yeast extracts (Marmite, Vegemite), soybean products (soy sauce, miso, tofu),
fermented foods (sauerkraut, kimchi), broad beans (fava beans), overripe fruits

(avocados, bananas), spoiled or improperly stored foods [6] [7] [8].

Critical Drug Interactions

Furazolidone has numerous and serious drug interactions. The table below summarizes the main categories

of contraindicated drugs.

Interaction Type Examples of Contraindicated Drugs / Classes

Serotonergic Drugs (Risk of

Serotonin Syndrome)

SSRIs (e.g., citalopram, fluoxetine), SNRIs, tricyclic

antidepressants (e.g., amitriptyline), bupropion,
dextromethorphan, tramadol, meperidine, St. John's Wort [6] [4]

[8].

Sympathomimetics & Stimulants
(Risk of Hypertensive Crisis)

Amphetamines, methylphenidate, ephedrine, pseudoephedrine,

phenylephrine [6] [8].

Other MAOIs Isocarboxazid, phenelzine, tranylcypromine, selegiline (high

dose), linezolid [6] [4].
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Researcher Protocol: Managing MAOI Risks

For researchers administering furazolidone in a clinical or preclinical setting, the following protocol is

essential.

Screening and Consent

Screen for participant use of any contraindicated medications [6] [4].

Obtain explicit, informed consent regarding the necessity of strict dietary and drug restrictions.

Researcher and Participant Education

Provide a detailed list of foods, beverages, and medications to avoid [7].

Emphasize that tyramine is heat-stable and cannot be removed by cooking [3].
Advise participants to consume fresh foods and avoid leftovers, which can accumulate

tyramine [7] [3].
Instruct participants to continue these precautions for at least 2 weeks after the last dose of

furazolidone, as MAO enzyme regeneration takes time [3] [8].

Recognizing and Managing a Hypertensive Crisis

Symptoms to Monitor: Severe headache, neck stiffness, palpitations, sweating, nausea,

vomiting, chest pain, dilated pupils, and visual disturbances [7] [5].
Emergency Protocol: A hypertensive crisis is a medical emergency. Discontinue furazolidone
immediately and seek urgent medical care. Treatment is supportive and may include short-
acting antihypertensive agents like phentolamine or nitroprusside [5].

Frequently Asked Questions (FAQs)

Q1: Why does an antimicrobial drug like furazolidone have MAOI activity? The MAOI property is an

intrinsic part of furazolidone's pharmacodynamic profile, separate from its antimicrobial action. Its

metabolic byproducts are responsible for inhibiting the monoamine oxidase enzyme [1] [2].

Q2: Are there any populations that should not use furazolidone? Yes. Furazolidone is contraindicated

in:

Infants under 1 month of age, due to the risk of anemia [6] [9].

Individuals with known hypersensitivity to the drug [9].
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Patients with G6PD deficiency, who may be at risk for hemolytic anemia [6].

Q3: Is alcohol consumption permitted during treatment? No. A disulfiram-like reaction can occur,

causing flushing, headache, nausea, and breathing difficulties. Alcohol should be avoided during treatment

and for at least 4 days after stopping the drug [6] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s528564?utm_src=pdf-bulk
https://www.smolecule.com/products/s528564?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

